2-{2-Methoxy-6-[3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-D][3,1]benzoxazepin-6-YL]phenoxy}acetic acid

• IUPAC Name: 2-[2-methoxy-6-(3-methylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)phenoxy]acetic acid
• InChI: InChI=1S/C20H18N4O5S/c1-27-14-9-5-7-12(17(14)28-10-15(25)26)18-21-13-8-4-3-6-11(13)16-19(29-18)22-20(30-2)24-23-16/h3-9,18,21H,10H2,1-2H3,(H,25,26)
• InChI Key: JAGYBJSNTPCKJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC(=O)O)C2NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SC
• Molecular Formula: C20H18N4O5S
• Molecular Weight: 426.4 g/mol

Description

2-{2-Methoxy-6-[3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-D][3,1]benzoxazepin-6-YL]phenoxy}acetic acid is a complex organic compound that belongs to the class of triazino-benzoxazepine derivatives

Preparation Methods

The synthesis of 2-{2-Methoxy-6-[3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-D][3,1]benzoxazepin-6-YL]phenoxy}acetic acid involves multiple steps, starting from readily available starting materials. The synthetic route typically includes the formation of the triazino-benzoxazepine core, followed by the introduction of the methoxy and methylsulfanyl groups. The final step involves the attachment of the phenoxyacetic acid moiety. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity of the final product .

Chemical Reactions Analysis

2-{2-Methoxy-6-[3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-D][3,1]benzoxazepin-6-YL]phenoxy}acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of sulfoxide or sulfone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced triazino-benzoxazepine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or methylsulfanyl groups can be replaced by other functional groups under appropriate conditions.

Scientific Research Applications

2-{2-Methoxy-6-[3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-D][3,1]benzoxazepin-6-YL]phenoxy}acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential as an iron chelator, which can be used in studies related to iron metabolism and its role in diseases such as cancer.

Medicine: Due to its unique structure, it is being investigated for its potential therapeutic properties, including anticancer and antiviral activities.

Industry: The compound can be used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 2-{2-Methoxy-6-[3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-D][3,1]benzoxazepin-6-YL]phenoxy}acetic acid involves its interaction with specific molecular targets. For example, as an iron chelator, it binds to iron ions, thereby inhibiting their availability for cellular processes. This can lead to the disruption of iron-dependent pathways, ultimately resulting in cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Compared to other triazino-benzoxazepine derivatives, 2-{2-Methoxy-6-[3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-D][3,1]benzoxazepin-6-YL]phenoxy}acetic acid is unique due to its specific functional groups and their arrangement. Similar compounds include:

• 2-nitro-4-methoxy-6-[3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propionate .
• 2-[7-acetyl-10-bromo-3-(methylsulfanyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-4-chloro-6-methoxyphenyl acetate .

These compounds share a similar core structure but differ in their functional groups, which can significantly impact their chemical properties and biological activities.